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Compound of Interest

Compound Name: Hdac6-IN-38

Cat. No.: B15135079 Get Quote

Comprehensive Guide for the Use of Hdac6-IN-38 in
Preclinical Research
For research use only.

This document provides detailed application notes and protocols for Hdac6-IN-38, a potent

histone deacetylase (HDAC) inhibitor. These guidelines are intended for researchers,

scientists, and drug development professionals to ensure accurate, reproducible, and safe

handling of this compound in an experimental setting.

Chemical and Physical Properties
Hdac6-IN-38, also identified as compound 13, is a hydroxamic acid-based pan-HDAC inhibitor

with demonstrated activity against HDAC1, 2, 3, 5, 6, and 8. It has been shown to increase the

acetylation of histone H3 at lysine 14 (H3K14) and histone H4 at lysine 5 (H4K5)[1]. Its

neuroprotective effects have been observed in models of chronic cerebral hypoperfusion and

oxygen-glucose deprivation[1].
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Property Value

Compound Name
Hdac6-IN-38 (also known as HDAC-IN-38,

compound 13)

Chemical Class Hydroxamic acid-based HDAC inhibitor

Mechanism of Action

Pan-HDAC inhibitor with notable activity against

HDAC6. It increases histone acetylation, leading

to changes in gene expression and providing

neuroprotective effects.

Primary Targets
HDAC1, HDAC2, HDAC3, HDAC5, HDAC6,

HDAC8

Downstream Effects

Increases acetylation of H3K14 and H4K5[1].

Modulates signaling pathways involved in cell

motility, protein degradation, and inflammation

by deacetylating non-histone proteins like α-

tubulin, HSP90, and cortactin.

Solubility

Soluble in Dimethyl Sulfoxide (DMSO). The

exact solubility has not been specified in the

available literature. It is recommended to

perform a solubility test for high-concentration

stock solutions.

Storage

Store as a solid at -20°C. Stock solutions in

DMSO should be stored at -20°C or -80°C in

aliquots to avoid repeated freeze-thaw cycles.

Protect from light.

Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a concentrated stock solution of Hdac6-IN-38 in

DMSO. High-purity solvents and sterile techniques are crucial to prevent contamination and

ensure the stability of the compound.
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Materials:

Hdac6-IN-38 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade, newly opened

Sterile, amber or light-blocking microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Safety Precautions:

Handle Hdac6-IN-38 in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Protocol:

Equilibrate Compound: Allow the vial of Hdac6-IN-38 powder to reach room temperature

before opening to prevent moisture condensation.

Weigh Compound: In a chemical fume hood, accurately weigh the desired amount of Hdac6-
IN-38 powder using a calibrated analytical balance.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the powder to achieve the

desired stock concentration (e.g., 10 mM).

Dissolution:

Vortex the solution for 1-2 minutes to facilitate mixing.
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If necessary, use an ultrasonic bath to ensure complete dissolution. Visually inspect the

solution to confirm the absence of particulates.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, light-protecting tubes.

Store the aliquots at -20°C or -80°C for long-term stability. Properly stored stock solutions

are typically stable for several months.

Cell-Based Assay: Measuring Cell Viability (MTT Assay)
This protocol provides a general method for assessing the effect of Hdac6-IN-38 on the viability

of cancer cell lines using an MTT assay.

Materials:

Cancer cell line of interest (e.g., HeLa, MCF-7)

Complete cell culture medium

Hdac6-IN-38 stock solution (e.g., 10 mM in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Multichannel pipette

Plate reader capable of measuring absorbance at 570 nm

Protocol:

Cell Seeding:
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Trypsinize and count the cells.

Seed the cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) in

100 µL of complete medium.

Incubate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

Compound Treatment:

Prepare serial dilutions of the Hdac6-IN-38 stock solution in complete culture medium to

achieve the desired final concentrations (e.g., 0.1, 1, 10, 100 µM).

Include a vehicle control with the same final DMSO concentration as the highest Hdac6-
IN-38 concentration (typically ≤ 0.1%).

Carefully remove the medium from the wells and replace it with 100 µL of the medium

containing the different concentrations of Hdac6-IN-38 or the vehicle control.

Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

MTT Assay:

After the incubation period, add 10 µL of MTT solution to each well.

Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan

crystals.

Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the

formazan crystals.

Incubate for an additional 1-2 hours at 37°C or overnight at room temperature in the dark.

Data Acquisition and Analysis:

Measure the absorbance at 570 nm using a plate reader.

Subtract the absorbance of the blank wells (medium only).

Calculate cell viability as a percentage of the vehicle-treated control.
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Plot the percentage of cell viability against the logarithm of the Hdac6-IN-38 concentration

to determine the IC₅₀ value.

Visualizations
Experimental Workflow
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Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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